Cas no 863704-38-5 (6-(3-Chlorophenyl)picolinic acid)

• Product Name: 6-(3-Chlorophenyl)picolinic acid
• CAS No: 863704-38-5
• MF: C₁₂H₈ClNO₂
• MW: 233.650422096252
• MDL: MFCD06410059
• CID: 718507
• PubChem ID: 24730135
• Update Time: 2025-06-08

6-(3-Chlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(3-Chlorophenyl)picolinic acid
• 2-Pyridinecarboxylicacid, 6-(3-chlorophenyl)-
• 6-(3-chlorophenyl)-2-Pyridinecarboxylic acid
• 6-(3-CHLOROPHENYL)-PICOLINIC ACID
• 6-(3-chlorophenyl)pyridine-2-carboxylic acid
• 6-(3-chloro-phenyl)-pyridine-2-carboxylic acid
• FT-0767466
• GLIPKPBSIZTPBM-UHFFFAOYSA-N
• SY015780
• A863228
• AC7691
• SCHEMBL3057779
• AB23964
• 863704-38-5
• AS-82211
• 6-(3-Chlorophenyl)picolinicacid
• MFCD06410059
• DTXSID10647061
• AKOS016013772
• DB-024133

• MDL： MFCD06410059
• Inchi： 1S/C12H8ClNO2/c13-9-4-1-3-8(7-9)10-5-2-6-11(14-10)12(15)16/h1-7H,(H,15,16)
• InChI Key： GLIPKPBSIZTPBM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1C=CC=C(C(=O)O)N=1

Computed Properties

• Exact Mass: 233.02400
• Monoisotopic Mass: 233.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 437.6±35.0 °C at 760 mmHg
• Flash Point: 218.5±25.9 °C
• PSA: 50.19000
• LogP: 3.10020
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

6-(3-Chlorophenyl)picolinic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(3-Chlorophenyl)picolinic acid

Recent Advances in the Study of 6-(3-Chlorophenyl)picolinic Acid (CAS: 863704-38-5)

6-(3-Chlorophenyl)picolinic acid (CAS: 863704-38-5) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a modulator of key biological pathways, particularly in inflammation and oncology. This research brief aims to summarize the latest findings regarding the synthesis, mechanism of action, and potential applications of this compound.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for 6-(3-Chlorophenyl)picolinic acid, optimizing yield and purity for large-scale production. The study highlighted the compound's stability under physiological conditions, making it a promising candidate for further drug development. Additionally, computational modeling revealed its high affinity for specific protein targets involved in inflammatory responses, suggesting potential as an anti-inflammatory agent.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters, investigated the compound's efficacy in inhibiting tumor growth in vitro and in vivo. The results demonstrated that 6-(3-Chlorophenyl)picolinic acid effectively suppressed the proliferation of cancer cells by targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in many malignancies. These findings open new avenues for its use in combination therapies with existing chemotherapeutic agents.

Further research has also delved into the pharmacokinetic properties of 6-(3-Chlorophenyl)picolinic acid. A 2024 preclinical study reported favorable absorption and distribution profiles, with minimal off-target effects. This positions the compound as a viable lead for further clinical development, particularly in diseases where current treatments are limited by toxicity or resistance.

In conclusion, the latest research underscores the multifaceted potential of 6-(3-Chlorophenyl)picolinic acid (CAS: 863704-38-5) in both inflammatory and oncological contexts. Its well-characterized synthesis, robust biological activity, and promising pharmacokinetics make it a compound of high interest for future therapeutic applications. Continued research is warranted to explore its full clinical potential and optimize its therapeutic index.